Cas no 435341-85-8 (3-chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)-propionamide)

• Product Name: 3-chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)-propionamide
• CAS No: 435341-85-8
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 928987
• PubChem ID: 3149491
• Update Time: 2025-04-19

3-chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)-propionamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)-propionamide
• 3-chloro-N-(1,3,5-trimethylpyrazol-4-yl)propanamide
• 435341-85-8
• AKOS000300487
• BAS 04299820
• DTXSID70389899
• 3-chloro-n-(1,3,5-trimethyl-1h-pyrazol-4-yl)propanamide
• DB-212112

• Inchi： 1S/C9H14ClN3O/c1-6-9(7(2)13(3)12-6)11-8(14)4-5-10/h4-5H2,1-3H3,(H,11,14)
• InChI Key： ZOUKSTRHIJHTFA-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 215.08300
• Monoisotopic Mass: 215.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 171°C
• Refractive Index: 1.565
• PSA: 46.92000
• LogP: 1.67730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides